3-iodo-N-(1-phenylpropyl)benzamide
Overview
Description
3-iodo-N-(1-phenylpropyl)benzamide, also known as IPPB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. IPPB is a benzamide derivative that has shown promising results in the treatment of certain medical conditions.
Scientific Research Applications
3-iodo-N-(1-phenylpropyl)benzamide has been studied extensively for its potential applications in various areas of scientific research. One of the most promising applications of 3-iodo-N-(1-phenylpropyl)benzamide is in the treatment of cancer. Studies have shown that 3-iodo-N-(1-phenylpropyl)benzamide can inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. 3-iodo-N-(1-phenylpropyl)benzamide has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have shown that 3-iodo-N-(1-phenylpropyl)benzamide can protect neurons from oxidative stress and reduce inflammation in the brain.
Mechanism of Action
The mechanism of action of 3-iodo-N-(1-phenylpropyl)benzamide is not fully understood. However, studies have shown that 3-iodo-N-(1-phenylpropyl)benzamide can inhibit the activity of certain enzymes such as histone deacetylases (HDACs) and carbonic anhydrases (CAs). HDACs are enzymes that are involved in the regulation of gene expression, and inhibition of HDACs can lead to the activation of tumor suppressor genes and the induction of apoptosis. CAs are enzymes that are involved in the regulation of pH in the body, and inhibition of CAs can lead to the inhibition of angiogenesis.
Biochemical and Physiological Effects:
3-iodo-N-(1-phenylpropyl)benzamide has been shown to have a number of biochemical and physiological effects. Studies have shown that 3-iodo-N-(1-phenylpropyl)benzamide can inhibit the growth of cancer cells, induce apoptosis, and inhibit angiogenesis. 3-iodo-N-(1-phenylpropyl)benzamide has also been shown to protect neurons from oxidative stress and reduce inflammation in the brain. In addition, 3-iodo-N-(1-phenylpropyl)benzamide has been shown to have anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-iodo-N-(1-phenylpropyl)benzamide is its potential applications in the treatment of cancer and neurodegenerative diseases. 3-iodo-N-(1-phenylpropyl)benzamide has also been shown to have anti-inflammatory and analgesic effects, which could make it useful in the treatment of other medical conditions. However, one of the limitations of 3-iodo-N-(1-phenylpropyl)benzamide is its relatively low solubility in water, which could make it difficult to administer in certain situations.
Future Directions
There are a number of future directions for research on 3-iodo-N-(1-phenylpropyl)benzamide. One area of research could be the development of more efficient synthesis methods for 3-iodo-N-(1-phenylpropyl)benzamide. Another area of research could be the identification of new applications for 3-iodo-N-(1-phenylpropyl)benzamide, such as in the treatment of other medical conditions. Additionally, further studies could be conducted to better understand the mechanism of action of 3-iodo-N-(1-phenylpropyl)benzamide and its effects on the body.
properties
IUPAC Name |
3-iodo-N-(1-phenylpropyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16INO/c1-2-15(12-7-4-3-5-8-12)18-16(19)13-9-6-10-14(17)11-13/h3-11,15H,2H2,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LJTDWPCBHURRDO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=CC=C1)NC(=O)C2=CC(=CC=C2)I |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16INO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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